Cas no 2229229-68-7 (1,1-difluoro-3-(1H-indol-3-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(1H-indol-3-yl)propan-2-amine
• CAS No: 2229229-68-7
• MF: C₁₁H₁₂F₂N₂
• MW: 210.223189353943
• CID: 5853343
• PubChem ID: 165694597
• Update Time: 2025-06-13

1,1-difluoro-3-(1H-indol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(1H-indol-3-yl)propan-2-amine
• 2229229-68-7
• EN300-1961083

• Inchi： 1S/C11H12F2N2/c12-11(13)9(14)5-7-6-15-10-4-2-1-3-8(7)10/h1-4,6,9,11,15H,5,14H2
• InChI Key： OMOOZBNCGFWVHD-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CNC2C=CC=CC1=2)N)F

Computed Properties

• Exact Mass: 210.09685472g/mol
• Monoisotopic Mass: 210.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.8Ų

Additional information on 1,1-difluoro-3-(1H-indol-3-yl)propan-2-amine

Comprehensive Overview of 1,1-difluoro-3-(1H-indol-3-yl)propan-2-amine (CAS No. 2229229-68-7)

The compound 1,1-difluoro-3-(1H-indol-3-yl)propan-2-amine (CAS No. 2229229-68-7) is a fluorinated derivative of tryptamine, a structure of significant interest in medicinal chemistry and drug discovery. With its unique difluoro substitution and indole core, this molecule has garnered attention for its potential applications in neuroscience, psychopharmacology, and biochemical research. Researchers are increasingly exploring its interactions with serotonin receptors and other neurotransmitter systems, aligning with current trends in mental health therapeutics and neurodegenerative disease studies.

In recent years, the demand for fluorinated organic compounds like 1,1-difluoro-3-(1H-indol-3-yl)propan-2-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted drug delivery, topics frequently searched in AI-driven drug design platforms. The compound's CAS No. 2229229-68-7 is often queried in chemical databases alongside terms such as "fluorinated tryptamine analogs" and "indole derivatives for CNS research," reflecting its niche yet expanding relevance.

From a synthetic perspective, the introduction of difluoro groups into the propan-2-amine backbone offers intriguing steric and electronic effects, which are pivotal for structure-activity relationship (SAR) studies. This is particularly relevant given the rise of computational chemistry tools and machine learning models predicting molecular properties. Laboratories focusing on neuropharmacology often investigate its potential as a precursor for novel psychoactive substances (NPS) with therapeutic promise, though strictly within legal and ethical boundaries.

Environmental and green chemistry considerations also apply to 1,1-difluoro-3-(1H-indol-3-yl)propan-2-amine. Fluorinated compounds are scrutinized for their ecological impact, a hot topic in sustainable science. Researchers are optimizing synthetic routes to minimize hazardous byproducts, addressing queries like "eco-friendly fluorination methods" often seen in academic search engines.

In summary, 1,1-difluoro-3-(1H-indol-3-yl)propan-2-amine (CAS No. 2229229-68-7) represents a convergence of medicinal chemistry, neuroscience, and sustainable innovation. Its study resonates with contemporary searches on AI-aided molecular design and CNS drug development, making it a compound of both academic and industrial interest.